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Compound of Interest

Compound Name: Ajugasterone C 2-acetate

Cat. No.: B12368194 Get Quote

Ajugasterone C 2-acetate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ajugasterone C 2-acetate, a notable

ecdysteroid. The document summarizes its core chemical properties, explores its biological

activities with supporting quantitative data, and furnishes detailed experimental protocols for

key assays. Furthermore, a schematic of the relevant signaling pathway is provided to

elucidate its mechanism of action.

Core Compound Identification
Ajugasterone C 2-acetate is a phytoecdysteroid, a class of compounds found in certain plants

that are structurally similar to insect molting hormones.

Property Value

CAS Number 154510-93-7

Molecular Formula C₂₉H₄₆O₈

Biological Activity and Quantitative Data
While specific data for Ajugasterone C 2-acetate is limited, research on the closely related

compound, Ajugasterone C, provides valuable insights into its potential biological effects,
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particularly in the realms of anti-inflammatory and antimicrobial activities.
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Experimental Protocols
To facilitate further research and validation of the biological activities of Ajugasterone C 2-
acetate and related compounds, detailed methodologies for key experiments are provided

below.

Anti-inflammatory Activity: Carrageenan-Induced Rat
Paw Edema
This widely used model assesses the acute anti-inflammatory activity of a compound.[2][3][4]

Animal Model: Male Wistar or Sprague-Dawley rats (150-200g) are typically used. Animals

should be acclimatized for at least one week before the experiment.

Groups: Animals are divided into a control group, a reference drug group (e.g., indomethacin

or diclofenac sodium), and one or more test groups receiving different doses of the

compound.

Compound Administration: The test compound (e.g., Ajugasterone C 2-acetate) is

administered, typically intraperitoneally (i.p.) or orally (p.o.), 30 to 60 minutes before the
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induction of inflammation.

Induction of Edema: A subplantar injection of 0.1 mL of a 1% carrageenan suspension in

saline is administered into the right hind paw of each rat.

Measurement of Paw Volume: The paw volume is measured using a plethysmometer at

baseline (before carrageenan injection) and then at regular intervals (e.g., 1, 2, 3, 4, and 5

hours) after carrageenan injection.[5]

Data Analysis: The degree of swelling is calculated as the difference in paw volume before

and after carrageenan injection. The percentage inhibition of edema is calculated for the

treated groups relative to the control group.

Antimicrobial Activity: Broth Microdilution Method
This method is a standard procedure for determining the Minimum Inhibitory Concentration

(MIC) of an antimicrobial agent.[6][7][8]

Preparation of Inoculum: A pure culture of the test microorganism is grown on an appropriate

agar medium. A standardized suspension of the microorganism is prepared in a sterile saline

or broth to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸

CFU/mL). This suspension is then further diluted in the test broth to achieve a final

concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

Preparation of Microtiter Plate: The test compound is serially diluted (typically two-fold) in a

suitable broth medium in a 96-well microtiter plate. This creates a range of concentrations to

be tested.

Inoculation: Each well containing the diluted compound is inoculated with the standardized

microbial suspension. A positive control well (broth with inoculum, no compound) and a

negative control well (broth only) are included.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for

many bacteria).

Determination of MIC: The MIC is determined as the lowest concentration of the compound

that completely inhibits visible growth of the microorganism.
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Signaling Pathway
Ecdysteroids, including presumably Ajugasterone C 2-acetate, exert their effects primarily

through the ecdysone receptor (EcR), a nuclear receptor that forms a heterodimer with the

ultraspiracle protein (USP).[9][10][11]

Caption: General Ecdysteroid Signaling Pathway.
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[https://www.benchchem.com/product/b12368194#ajugasterone-c-2-acetate-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b12368194#ajugasterone-c-2-acetate-cas-number-and-molecular-formula
https://www.benchchem.com/product/b12368194#ajugasterone-c-2-acetate-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12368194?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

